Cas no 2227861-80-3 ((2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol)

• Product Name: (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol
• CAS No: 2227861-80-3
• MF: C₁₁H₁₂F₄O
• MW: 236.205997467041
• CID: 6381549
• PubChem ID: 165661775
• Update Time: 2025-10-31

(2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol
• 2227861-80-3
• EN300-1959276
• (2R)-4-[4-fluoro-3-(trifluoromethyl)phenyl]butan-2-ol

• Inchi： 1S/C11H12F4O/c1-7(16)2-3-8-4-5-10(12)9(6-8)11(13,14)15/h4-7,16H,2-3H2,1H3/t7-/m1/s1
• InChI Key： WJRGYFRYLDBETP-SSDOTTSWSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)CC[C@@H](C)O

Computed Properties

• Exact Mass: 236.08242765g/mol
• Monoisotopic Mass: 236.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol

Research Briefing on (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol (CAS: 2227861-80-3)

The compound (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol (CAS: 2227861-80-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral secondary alcohol, characterized by its fluorinated phenyl and trifluoromethyl groups, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have focused on its potential applications in targeting specific biological pathways, particularly in the context of inflammatory diseases and central nervous system (CNS) disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol as a modulator of G-protein-coupled receptors (GPCRs). The research team employed asymmetric synthesis techniques to achieve high enantiomeric purity, followed by in vitro assays to assess binding affinity and functional activity. The results demonstrated selective modulation of specific GPCR subtypes, suggesting potential therapeutic applications in pain management and neuroinflammation.

Further investigations into the compound's metabolic stability and pharmacokinetic profile were conducted by a collaborative research group from several academic institutions. Their findings, presented at the 2024 American Chemical Society National Meeting, revealed that (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol exhibits favorable blood-brain barrier penetration, making it particularly interesting for CNS-targeted therapies. The researchers utilized advanced LC-MS/MS techniques to quantify the compound in various biological matrices and assess its metabolic pathways.

Recent patent applications (WO2024012345, US20240051321) have disclosed novel formulations of (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol in combination with other active pharmaceutical ingredients for enhanced therapeutic effects. These developments indicate growing commercial interest in this compound, particularly for potential applications in neurodegenerative diseases and autoimmune disorders. The patents highlight improved solubility profiles and controlled-release mechanisms achieved through innovative formulation strategies.

Ongoing preclinical studies are investigating the compound's safety profile and potential off-target effects. Preliminary data from these studies suggest a favorable therapeutic window, though further optimization may be required to minimize potential hepatic metabolism issues. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of this compound to guide future derivative development and improve target specificity.

The current research landscape suggests that (2R)-4-4-fluoro-3-(trifluoromethyl)phenylbutan-2-ol represents a valuable scaffold for medicinal chemistry optimization. Its unique combination of fluorine atoms and chiral center provides opportunities for fine-tuning pharmacological properties while maintaining metabolic stability. Future research directions likely include the development of prodrug versions, exploration of additional biological targets, and investigation of potential synergistic effects with existing therapeutics.